Cas no 1807213-61-1 (Ethyl 4-bromo-3-cyano-2-(difluoromethyl)phenylacetate)

• Product Name: Ethyl 4-bromo-3-cyano-2-(difluoromethyl)phenylacetate
• CAS No: 1807213-61-1
• MF: C₁₂H₁₀BrF₂NO₂
• MW: 318.114109516144
• CID: 4945932
• Update Time: 2025-10-21

Ethyl 4-bromo-3-cyano-2-(difluoromethyl)phenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-bromo-3-cyano-2-(difluoromethyl)phenylacetate
• ethyl 2-[4-bromo-3-cyano-2-(difluoromethyl)phenyl]acetate

• Inchi： 1S/C12H10BrF2NO2/c1-2-18-10(17)5-7-3-4-9(13)8(6-16)11(7)12(14)15/h3-4,12H,2,5H2,1H3
• InChI Key： IKQKAGPXUFQHFL-UHFFFAOYSA-N
• SMILES： BrC1C=CC(CC(=O)OCC)=C(C(F)F)C=1C#N

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 342
• XLogP3: 3.1
• Topological Polar Surface Area: 50.1

Additional information on Ethyl 4-bromo-3-cyano-2-(difluoromethyl)phenylacetate

Comprehensive Overview of Ethyl 4-bromo-3-cyano-2-(difluoromethyl)phenylacetate (CAS No. 1807213-61-1)

Ethyl 4-bromo-3-cyano-2-(difluoromethyl)phenylacetate (CAS No. 1807213-61-1) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and material science. This ester derivative, characterized by its unique bromo, cyano, and difluoromethyl functional groups, serves as a versatile intermediate in the synthesis of complex molecules. Its molecular structure, combining halogen and fluorinated moieties, makes it particularly valuable for researchers exploring drug discovery, agrochemical development, and advanced materials.

The compound's CAS number 1807213-61-1 is a critical identifier for researchers and suppliers, ensuring precise communication in scientific literature and commercial transactions. The presence of the difluoromethyl group in Ethyl 4-bromo-3-cyano-2-(difluoromethyl)phenylacetate is noteworthy, as fluorinated compounds are increasingly sought after due to their enhanced metabolic stability and bioavailability in pharmaceutical applications. This aligns with the growing trend of fluorine chemistry in modern drug design, a topic frequently searched by chemists and pharmacologists.

In recent years, the demand for high-value intermediates like Ethyl 4-bromo-3-cyano-2-(difluoromethyl)phenylacetate has surged, driven by advancements in catalytic cross-coupling reactions and click chemistry. These methodologies are often highlighted in academic forums and industry reports, reflecting their relevance to current research. The compound's bromo substituent facilitates participation in palladium-catalyzed reactions, such as Suzuki-Miyaura couplings, which are pivotal for constructing biaryl scaffolds in small-molecule therapeutics.

Another area of interest is the compound's potential role in material science innovations. The integration of cyano and difluoromethyl groups into aromatic systems can influence electronic properties, making such derivatives candidates for organic semiconductors or liquid crystal displays. This connection to emerging technologies resonates with engineers and chemists exploring sustainable alternatives to conventional materials.

From a synthetic perspective, Ethyl 4-bromo-3-cyano-2-(difluoromethyl)phenylacetate exemplifies the strategic use of multifunctional building blocks. Its preparation typically involves sequential functionalization of phenylacetic acid derivatives, a process optimized for yield and purity to meet the stringent requirements of GMP-compliant production. Researchers frequently search for synthetic protocols and scalable routes for such compounds, underscoring the need for detailed technical literature.

Environmental and regulatory considerations also play a role in the compound's applications. While not classified as hazardous, its handling requires standard laboratory precautions, a topic often queried in chemical safety databases. The compound's stability under various conditions is another point of inquiry, particularly for those engaged in long-term storage or transportation logistics.

In summary, Ethyl 4-bromo-3-cyano-2-(difluoromethyl)phenylacetate (CAS No. 1807213-61-1) represents a convergence of synthetic utility and interdisciplinary relevance. Its structural features align with cutting-edge trends in fluorine chemistry, catalysis, and functional materials, making it a subject of ongoing investigation. As the scientific community continues to explore its potential, this compound is poised to remain a key player in innovation-driven industries.